(+)-Loline-d3 Dihydrochloride
Description
(+)-Loline-d3 Dihydrochloride is a deuterated analog of the naturally occurring loline alkaloid, a pyrrolizidine derivative with a bicyclic amine structure. Loline alkaloids are primarily produced by endophytic fungi associated with grasses and exhibit insecticidal and antifungal properties . The deuterated form, indicated by the "-d3" suffix, incorporates three deuterium atoms, typically replacing hydrogen atoms in specific positions to enhance stability and utility in analytical applications such as mass spectrometry (MS) and nuclear magnetic resonance (NMR). As a dihydrochloride salt, it offers improved solubility in polar solvents, making it suitable for use as an internal standard in quantitative analyses . While specific data on (+)-Loline-d3 Dihydrochloride are absent in the provided evidence, its structural and functional parallels to other deuterated dihydrochlorides (e.g., Ecgonine methylester-D3.HCl) suggest applications in pharmaceutical research and environmental toxicology .
Properties
Molecular Formula |
C₈H₁₃D₃Cl₂N₂O |
|---|---|
Molecular Weight |
230.15 |
Synonyms |
Loline-d3 Dihydrochloride; [2R-(2α,3α,3aβ,4α,6aβ)]-Hexahydro-N-methyl-2,4-methano-4H-furo[3,2-b]pyrrol-3-amine-d3 Dihydrochloride; (2R,3R,3aS,6aS)-Hexahydro-N-methyl-2,4-methano-4H-furo[3,2-b]pyrrol-3-amine-d3Dihydrochloride; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare (+)-Loline-d3 Dihydrochloride with structurally or functionally related dihydrochloride salts and deuterated analogs, based on the provided evidence:
Table 1: Comparative Analysis of (+)-Loline-d3 Dihydrochloride and Analogous Compounds
Key Points of Comparison
Structural and Functional Similarities
- Deuterated Analogs : Both (+)-Loline-d3 and Ecgonine methylester-D3.HCl are deuterated to enhance analytical precision. Deuterium substitution reduces metabolic degradation in isotopic labeling studies, making them ideal for tracer experiments .
- Dihydrochloride Salts : The dihydrochloride form improves solubility in aqueous and polar solvents, critical for applications in chromatography and bioassays. For example, trientine dihydrochloride’s solubility facilitates its use in oral chelation therapy .
Pharmacological and Analytical Applications
- (+)-Loline-d3 is inferred to serve as an internal standard for quantifying natural loline alkaloids in plant extracts or biological matrices, akin to Ecgonine methylester-D3.HCl’s role in cocaine metabolite analysis .
- In contrast, trientine dihydrochloride has therapeutic applications (e.g., Wilson’s disease), highlighting the versatility of dihydrochloride salts across disciplines .
Safety and Regulatory Considerations Toxicological data for (+)-Loline-d3 are unavailable, but analogs like S-(2-(dimethylamino)ethyl pseudothiourea dihydrochloride emphasize the need for caution due to sensitization risks . Deuterated compounds (e.g., Thiamine-d3 hydrochloride) require adherence to pharmaceutical guidelines to ensure stability and safety in metabolic studies .
Limitations in Current Data
- The absence of (+)-Loline-d3’s CAS number, exact molecular weight, and pharmacokinetic profiles in the provided evidence underscores the need for further research. Comparative inferences rely on structural analogs and general dihydrochloride chemistry .
Research Findings
- Analytical Utility : Deuterated dihydrochlorides like Ecgonine methylester-D3.HCl are indispensable in minimizing matrix effects during MS analysis, a principle likely applicable to (+)-Loline-d3 .
- Therapeutic Potential: While trientine dihydrochloride is repurposed for non-Wilson’s disease applications (e.g., cardiovascular research), (+)-Loline-d3’s insecticidal properties could inspire novel agrochemicals if stability is confirmed .
Q & A
Q. Table 1: Solubility of (+)-Loline-d3 Forms in Aqueous Media
| Form | Solubility (mg/mL, pH 7.4) |
|---|---|
| Free base | 0.12 ± 0.03 |
| Dihydrochloride | 2.45 ± 0.21 |
Advanced: How can researchers design dose-response studies to evaluate (+)-Loline-d3 Dihydrochloride’s neuroprotective effects while controlling for deuterium isotope effects?
Answer:
- Experimental groups : Include non-deuterated (+)-Loline and vehicle controls to isolate isotope effects .
- Dose selection : Use log-scale concentrations (e.g., 1 nM–100 µM) to establish EC₅₀ values via nonlinear regression .
- Endpoint assays :
- Data interpretation : Compare dose-response curves between deuterated and non-deuterated forms. A rightward shift in the deuterated curve suggests kinetic isotope effects .
Basic: What quality control (QC) protocols are essential for ensuring batch-to-batch consistency of (+)-Loline-d3 Dihydrochloride?
Answer:
- Purity assessment :
- HPLC with UV detection (purity ≥99.5%) .
- Karl Fischer titration (water content <0.5%) .
- Structural confirmation :
- Documentation : Maintain Certificates of Analysis (CoA) detailing batch-specific parameters (e.g., lot number, synthesis date) .
Advanced: How can researchers resolve contradictions in reported binding affinities of (+)-Loline-d3 Dihydrochloride for neurotransmitter receptors?
Answer:
Discrepancies may arise from assay variability or receptor subtype selectivity. Address this by:
- Standardized binding assays :
- Meta-analysis : Pool data from multiple studies using random-effects models to calculate weighted affinity constants (Kd) .
- Structural modeling : Perform molecular docking simulations to compare binding poses across receptor isoforms .
Guidelines for Data Presentation
- Tables/Figures : Include error bars (±SD) and statistical significance markers (e.g., *p<0.05) .
- Reproducibility : Archive raw data and analysis scripts in repositories like Zenodo or Figshare .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
